Cas no 904277-21-0 (2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 904277-21-0
• MF: C₁₁H₉BrN₄O₃S₂
• MW: 389.248158216476
• CID: 6472278
• Update Time: 2025-05-19

2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2-bromo-N-[5-[[2-(hydroxyamino)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C11H9BrN4O3S2/c12-7-4-2-1-3-6(7)9(18)13-10-14-15-11(21-10)20-5-8(17)16-19/h1-4,19H,5H2,(H,16,17)(H,13,14,18)
• InChI Key： POQJATZIAZBHDU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NO)=O)S1)(=O)C1=CC=CC=C1Br

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• pka: 6.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

Comprehensive Overview of 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 904277-21-0)

The compound 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 904277-21-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a 1,3,4-thiadiazole core and a hydroxycarbamoyl moiety, this molecule is often explored for its potential biological activities. Researchers are particularly interested in its role as a small-molecule inhibitor or enzyme modulator, making it a subject of ongoing studies in therapeutic development.

In recent years, the demand for sulfanyl-containing compounds like 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has surged due to their versatility in pharmacological applications. The presence of a bromobenzamide group further enhances its reactivity, enabling it to participate in various bioconjugation and cross-coupling reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting inflammatory pathways or oxidative stress-related diseases.

One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic uses of 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide?" Preliminary studies suggest that this compound may exhibit anti-proliferative properties, making it a candidate for cancer research. Additionally, its hydroxycarbamoyl group is known to interact with metal ions, which could be leveraged in designing chelation therapies for metabolic disorders.

The synthesis of 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide typically involves multi-step organic reactions, including amide coupling and thioether formation. These processes require precise control of reaction conditions to ensure high yield and purity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of thiadiazole derivatives. The 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide serves as an excellent model for understanding how subtle modifications in the sulfanyl or benzamide groups can influence biological activity. This knowledge is critical for optimizing drug candidates in precision medicine.

From a commercial perspective, CAS No. 904277-21-0 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity (>98%) and suitability for high-throughput screening (HTS) assays. As the pharmaceutical industry continues to invest in targeted therapies, the demand for such specialized compounds is expected to rise.

In conclusion, 2-bromo-N-(5-{(hydroxycarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide represents a fascinating area of research at the intersection of organic chemistry and biomedical science. Its unique structure and potential applications make it a compound worth watching in the coming years, especially as advancements in computational chemistry and AI-driven drug discovery accelerate the identification of novel bioactive molecules.